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Compound of Interest

Compound Name: C16 Galactosylceramide

Cat. No.: B019202 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

C16 Galactosylceramide (d18:1/16:0). The intended audience includes researchers,

scientists, and professionals in drug development. While the substance is not classified as

hazardous according to the Globally Harmonized System (GHS), it is imperative to handle all

chemicals with caution as they may pose unknown hazards[1]. This document outlines

procedural guidance to ensure laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
A robust PPE strategy is the primary defense against potential chemical exposure. The

following table summarizes the recommended PPE for handling C16 Galactosylceramide,

based on general laboratory safety standards for handling potentially hazardous chemicals.
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Protection Type
Recommended
PPE

Purpose Standard

Eye/Face Protection

Safety glasses with

side shields or

goggles. A face shield

is recommended

when a splash hazard

exists.

Protects against

splashes and airborne

particles.

ANSI Z87.1 marked

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully buttoned lab coat,

long pants, and

closed-toe shoes.

Prevents skin contact

with the chemical and

protects clothing from

spills.

EN 374 (Gloves)

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

If dust or aerosols

may be generated, a

NIOSH-approved

respirator is

recommended.

Protects against the

inhalation of dust or

aerosols.

NIOSH approved

Physical and Chemical Properties
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Property Value

Molecular Formula C40H77NO8[2][3]

Formula Weight 700.1[2]

CAS Number 34324-89-5[1]

Physical State Solid

Solubility Soluble in Chloroform:Methanol (2:1)[2]

Storage -20°C[2]

Stability ≥ 4 years[2]

Safe Handling and Operational Protocol
Adherence to a strict, step-by-step protocol is essential to minimize the risk of exposure and

contamination.

Preparation and Use: All handling of C16 Galactosylceramide should occur in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.

Before beginning work, ensure all required PPE is worn correctly.

Weighing: When working with the solid form, carefully weigh the required amount, avoiding

the creation of dust.

Dissolving: Promptly dissolve the lipid in an appropriate inert solvent, such as a

chloroform:methanol mixture, as lipids should not be left in a dry state for extended

periods[4]. Use only clean glassware and Teflon-lined stoppers to prevent contamination[4].

Spill Management
In the event of a spill, follow these procedures:

Small Powder Spills: Carefully sweep up the material and place it in a sealed container for

disposal. Avoid generating dust[4].
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Liquid Spills: Absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it

in a sealed, labeled container for disposal[4].

Decontamination: Thoroughly clean the spill area with a suitable solvent, followed by

washing with soap and water. Dispose of all contaminated cleaning materials as hazardous

waste[4].

Disposal Plan
Proper disposal of C16 Galactosylceramide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused C16 Galactosylceramide should be disposed of as chemical

waste. Smaller quantities may potentially be disposed of with household waste, but it is

crucial to follow institutional and local regulations[5]. Do not allow the substance to enter

sewers or water systems[1][5].

Contaminated Materials: All materials that have come into contact with C16
Galactosylceramide, including gloves, absorbent materials, and empty containers, are

considered contaminated. These items must be collected in a designated and sealed

hazardous waste container[4].

Waste Labeling: Clearly label all waste containers with "Hazardous Waste: C16
Galactosylceramide" and any associated hazards as per your institution's guidelines[4].

Consult Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) department and review local and national regulations for chemical

waste disposal[6].

Safe Handling Workflow
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Diagram: Safe Handling and Disposal Workflow for C16 Galactosylceramide
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Caption: Workflow for safe handling and disposal of C16 Galactosylceramide.
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General Experimental Protocol: Solution
Preparation
This protocol details the preparation of a stock solution of C16 Galactosylceramide, a

common procedure for in-vitro cell culture experiments or in-vivo studies.

Objective: To prepare a sterile, homogenous stock solution of C16 Galactosylceramide at a

specified concentration.

Materials:

C16 Galactosylceramide (solid)

Chloroform, HPLC grade

Methanol, HPLC grade

Sterile, Teflon-lined glass vials

Calibrated analytical balance

Glass syringes or pipettes

Vortex mixer

Nitrogen gas source

0.22 µm solvent-compatible syringe filter

Methodology:

Pre-Weighing Preparation: Aseptically place a sterile, empty glass vial on the analytical

balance and tare.

Weighing: Carefully weigh the desired amount of C16 Galactosylceramide directly into the

tared vial inside a chemical fume hood. Record the exact weight.
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Initial Solubilization: Prepare a 2:1 chloroform:methanol (v/v) solvent mixture. Add the

required volume of the solvent mixture to the vial containing the lipid to achieve the desired

stock concentration. For example, to make a 10 mg/mL stock, add 1 mL of solvent for every

10 mg of lipid.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved,

resulting in a clear solution.

Solvent Evaporation (Optional): If the final application requires a different solvent system

(e.g., cell culture media), the initial solvent can be evaporated. To do this, create a thin film

by directing a gentle stream of nitrogen gas into the vial until the solvent has completely

evaporated.

Reconstitution: Reconstitute the lipid film in the desired final solvent or vehicle (e.g., DMSO,

ethanol, or a solution containing a carrier protein like BSA). Vortex or sonicate gently to

ensure complete dissolution.

Sterilization: If required for the experiment, sterilize the final solution by passing it through a

0.22 µm solvent-compatible syringe filter into a new sterile vial.

Storage: Store the final stock solution at -20°C in a tightly sealed, light-protected vial. Before

each use, allow the solution to warm to room temperature and vortex briefly to ensure

homogeneity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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